- Cyclohepta[b][1,4]benzothiazines and their diazine analogs. 1. Formation and reactions of cyclohepta[b][1,4]benzothiazines, Bulletin of the Chemical Society of Japan, 1985, 58(1), 165-71
Cas no 22253-91-4 (10H-Phenothiazine-3-carboxaldehyde)
22253-91-4 structure
Product Name:10H-Phenothiazine-3-carboxaldehyde
CAS No:22253-91-4
MF:C13H9NOS
MW:227.281661748886
CID:3913469
PubChem ID:13400371
Update Time:2025-04-22
10H-Phenothiazine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine-3-carboxaldehyde
- 10H-phenothiazine-3-carbaldehyde
- SCHEMBL4625689
- 22253-91-4
- starbld0002565
-
- Inchi： 1S/C13H9NOS/c15-8-9-5-6-11-13(7-9)16-12-4-2-1-3-10(12)14-11/h1-8,14H
- InChI Key： PPGBIIDGXRHRTD-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2NC2C=CC(C=O)=CC1=2
Computed Properties
- Exact Mass: 227.04048508g/mol
- Monoisotopic Mass: 227.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.4Ų
10H-Phenothiazine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11736694-1.0g |
10H-phenothiazine-3-carbaldehyde |
22253-91-4 | 95% | 1.0g |
$0.0 | 2023-01-12 |
10H-Phenothiazine-3-carboxaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Methanol
Reference
10H-Phenothiazine-3-carboxaldehyde Raw materials
10H-Phenothiazine-3-carboxaldehyde Preparation Products
10H-Phenothiazine-3-carboxaldehyde Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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